Cas no 2708260-04-0 (Benzene, 5-​chloro-​2-​fluoro-​1-​iodo-​3-​(methylthio)​-)

• Product Name: Benzene, 5-​chloro-​2-​fluoro-​1-​iodo-​3-​(methylthio)​-
• CAS No: 2708260-04-0
• MF: C₇H₅ClFIS
• MW: 302.54
• CID: 5077553
• Update Time: 2026-03-01

Benzene, 5-​chloro-​2-​fluoro-​1-​iodo-​3-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-​chloro-​2-​fluoro-​1-​iodo-​3-​(methylthio)​-

• Inchi： 1S/C7H5ClFIS/c1-11-6-3-4(8)2-5(10)7(6)9/h2-3H,1H3
• InChI Key： NDYVHZUNQHZJEC-UHFFFAOYSA-N
• SMILES： C1=C(I)C(F)=C(C=C1Cl)SC

Additional information on Benzene, 5-​chloro-​2-​fluoro-​1-​iodo-​3-​(methylthio)​-

Comprehensive Overview of Benzene, 5-chloro-2-fluoro-1-iodo-3-(methylthio)- (CAS No. 2708260-04-0)

Benzene, 5-chloro-2-fluoro-1-iodo-3-(methylthio)- (CAS No. 2708260-04-0) is a halogenated aromatic compound with significant relevance in modern chemical research and industrial applications. This compound, characterized by its unique substitution pattern of chloro, fluoro, iodo, and methylthio groups, has garnered attention due to its versatile reactivity and potential use in pharmaceuticals, agrochemicals, and material science. The presence of multiple halogens and a sulfur-containing functional group makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated benzene derivatives like 5-chloro-2-fluoro-1-iodo-3-(methylthio)benzene has surged, driven by their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in the synthesis of complex organic molecules, including drug candidates and advanced materials. Researchers and industry professionals frequently search for "halogenated benzene synthesis" or "iodo-fluoro benzene applications," reflecting the growing interest in this chemical space.

The compound's structural features, particularly the iodo and fluoro substituents, contribute to its high reactivity in palladium-catalyzed transformations. This aligns with the broader trend of exploring "transition metal-catalyzed reactions" and "C-H functionalization," which are hot topics in organic chemistry. Additionally, the methylthio group offers opportunities for further derivatization, making it a versatile building block for sulfur-containing compounds, a class of molecules increasingly studied for their biological and material properties.

From an environmental and sustainability perspective, the synthesis and handling of Benzene, 5-chloro-2-fluoro-1-iodo-3-(methylthio)- must adhere to green chemistry principles. Queries like "green synthesis of halogenated aromatics" and "sustainable halogenation methods" highlight the community's focus on minimizing waste and hazardous byproducts. Innovations in catalytic systems and solvent-free reactions are being explored to address these concerns while maintaining high yields and selectivity.

In the pharmaceutical sector, 5-chloro-2-fluoro-1-iodo-3-(methylthio)benzene is investigated as a precursor for bioactive molecules. Its halogen-rich structure is advantageous in drug design, particularly for targeting protein-ligand interactions. Searches for "halogen bonding in drug discovery" and "fluoro-iodo benzene medicinal chemistry" underscore its potential in developing therapeutics with improved binding affinity and metabolic stability.

Material scientists also value this compound for its potential in creating advanced polymers and electronic materials. The combination of iodo and methylthio groups can influence the optoelectronic properties of conjugated systems, a topic often searched as "halogenated benzene in organic electronics." Such applications are critical for developing next-generation OLEDs, photovoltaic cells, and conductive polymers.

In summary, Benzene, 5-chloro-2-fluoro-1-iodo-3-(methylthio)- (CAS No. 2708260-04-0) is a multifaceted compound with broad utility across scientific and industrial domains. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in areas like "catalysis," "drug development," and "materials science." As the chemical industry evolves, this compound will likely remain a key player in innovation and application-driven studies.